Cas no 13055-63-5 (2-Methyl-5-(trifluoromethyl)benzoic acid)

2-Methyl-5-(trifluoromethyl)benzoic acid structure
13055-63-5 structure
Product Name:2-Methyl-5-(trifluoromethyl)benzoic acid
CAS No:13055-63-5
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD01631589
CID:86854
PubChem ID:2775585
Update Time:2025-04-18

2-Methyl-5-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-(trifluoromethyl)benzoic acid
    • RARECHEM AL BO 2139
    • 3-Carboxy-4-methylbenzotrifluoride
    • Methyl-5- (trifluoromethyl) benzoic acid
    • 2-METHYL-5-(TRIFLUOROMETHYL)BENZOIC ACID, 97% MIN.
    • 2-METHYL-5-(TRIFLUOROMETHYL)BENZOICACID
    • FT-0651157
    • CS-W015425
    • SY071559
    • Benzoic acid, 2-methyl-5-(trifluoromethyl)-
    • PS-8152
    • CL8054
    • 2-methyl-5-trifluoromethylbenzoicacid
    • 2-Methyl-5-trifluoromethylbenzoic acid
    • 13055-63-5
    • AC-26059
    • AKOS005258634
    • EN300-101628
    • 5-trifluoromethyl-2-methylbenzoic acid
    • AM83997
    • 2-Methyl-5-(trifluoromethyl)benzoic acid, AldrichCPR
    • MFCD01631589
    • SCHEMBL710431
    • J-509994
    • DTXSID50379596
    • BBL101717
    • DTXCID50330622
    • DB-011074
    • STL555514
    • 630-210-3
    • MDL： MFCD01631589
    • Inchi： 1S/C9H7F3O2/c1-5-2-3-6(9(10,11)12)4-7(5)8(13)14/h2-4H,1H3,(H,13,14)
    • InChI Key： STJUSBSLJXOSDU-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC(C)=C(C(=O)O)C=1)(F)F

Computed Properties

  • Exact Mass: 204.04000
  • Monoisotopic Mass: 204.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 37.3A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.345
  • Melting Point: 123-125°C
  • Boiling Point: 261°C at 760 mmHg
  • Flash Point: 111.7±27.3 °C
  • Refractive Index: 1.478
  • PSA: 37.30000
  • LogP: 2.71200
  • Solubility: Not determined

2-Methyl-5-(trifluoromethyl)benzoic acid Security Information

2-Methyl-5-(trifluoromethyl)benzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Methyl-5-(trifluoromethyl)benzoic acid Pricemore >>

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